Cas no 39608-47-4 (3-Chloro-4-nitrobenzoic acid)

• Product Name: 3-Chloro-4-nitrobenzoic acid
• CAS No: 39608-47-4
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD01632172
• CID: 55057
• PubChem ID: 520953
• Update Time: 2025-06-15

3-Chloro-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-nitrobenzoic acid
• 3-Chloro-4-nitrobenzoicacid
• Benzoic acid, 3-chloro-4-nitro-
• 3-Chloro-4-nitro-benzoic acid
• TZPGGFYKIOBMCN-UHFFFAOYSA-N
• zlchem 440
• PubChem4581
• KSC497M8F
• ZLC0299
• SBB064199
• VZ26656
• AM82921
• L515
• AB0014747
• AB1005686
• ST2410626
• A20232
• CS-W021900
• DTXSID30334502
• AKOS015848985
• EN300-88516
• AC-20372
• 39608-47-4
• MFCD01632172
• Q-200502
• AC-8876
• SCHEMBL360051
• Z1259161443
• FT-0639560
• GS-3090
• DTXCID00285592

• MDL： MFCD01632172
• Inchi： 1S/C7H4ClNO4/c8-5-3-4(7(10)11)1-2-6(5)9(12)13/h1-3H,(H,10,11)
• InChI Key： TZPGGFYKIOBMCN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.98300
• Monoisotopic Mass: 200.9828853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.602
• Melting Point: 178-180 ºC
• Boiling Point: 382.7 °C at 760 mmHg
• Flash Point: 185.2 °C
• PSA: 83.12000
• LogP: 2.46960
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Chloro-4-nitrobenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 3-Chloro-4-nitrobenzoic acid

Comprehensive Overview of 3-Chloro-4-nitrobenzoic acid (CAS No. 39608-47-4): Properties, Applications, and Industry Insights

3-Chloro-4-nitrobenzoic acid (CAS No. 39608-47-4) is a specialized organic compound widely recognized for its role in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the molecular formula C7H4ClNO4, this compound features a unique combination of chloro and nitro functional groups attached to a benzoic acid backbone, making it a versatile building block in synthetic chemistry. Its chemical properties, including a melting point of 168–172°C and moderate solubility in polar solvents, have garnered attention from researchers and industrial applications alike.

In recent years, the demand for nitrobenzoic acid derivatives like 3-Chloro-4-nitrobenzoic acid has surged due to their utility in designing active pharmaceutical ingredients (APIs). For instance, this compound serves as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents, aligning with the global healthcare sector's focus on novel drug development. Searches for "nitrobenzoic acid uses in medicine" and "chloro-nitro aromatic compounds" reflect growing interest in its biomedical potential.

From an industrial perspective, CAS No. 39608-47-4 is critical in producing high-performance dyes and liquid crystal materials. Its electron-withdrawing groups enhance thermal stability, a property highly sought after in electronic display technologies. Queries such as "benzoic acid derivatives for OLEDs" highlight its relevance in next-gen electronics. Additionally, its role in crop protection chemicals addresses sustainability trends, with researchers exploring eco-friendly agrochemical formulations.

The synthesis of 3-Chloro-4-nitrobenzoic acid typically involves nitration and chlorination of benzoic acid derivatives under controlled conditions. Optimizing these processes to reduce environmental impact resonates with the "green chemistry" movement, a frequent topic in academic and industrial forums. Analytical techniques like HPLC and NMR spectroscopy ensure purity, a key concern for buyers searching for "high-purity nitrobenzoic acid suppliers."

Regulatory compliance and safe handling practices for 39608-47-4 are frequently discussed in safety data sheets (SDS). While not classified as hazardous under standard protocols, proper storage in cool, dry environments is recommended to maintain stability. This aligns with search trends around "chemical storage best practices" and "benzoic acid derivative safety."

In conclusion, 3-Chloro-4-nitrobenzoic acid (CAS 39608-47-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span life sciences, electronics, and sustainable agriculture, driven by evolving industry needs and scientific advancements. As research continues, this compound is poised to remain a focal point for breakthroughs in functional materials and bioactive molecules.